Cas no 1805986-35-9 (4-Amino-3-(chloromethyl)-5-cyano-2-(trifluoromethoxy)pyridine)

• Product Name: 4-Amino-3-(chloromethyl)-5-cyano-2-(trifluoromethoxy)pyridine
• CAS No: 1805986-35-9
• MF: C₈H₅ClF₃N₃O
• MW: 251.593010663986
• CID: 4910952
• Update Time: 2025-06-23

4-Amino-3-(chloromethyl)-5-cyano-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(chloromethyl)-5-cyano-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5ClF3N3O/c9-1-5-6(14)4(2-13)3-15-7(5)16-8(10,11)12/h3H,1H2,(H2,14,15)
• InChI Key： YGRAJOWXROMNQU-UHFFFAOYSA-N
• SMILES： ClCC1C(=NC=C(C#N)C=1N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 2.3
• Topological Polar Surface Area: 71.9

Additional information on 4-Amino-3-(chloromethyl)-5-cyano-2-(trifluoromethoxy)pyridine

Professional Introduction to 4-Amino-3-(chloromethyl)-5-cyano-2-(trifluoromethoxy)pyridine (CAS No. 1805986-35-9)

4-Amino-3-(chloromethyl)-5-cyano-2-(trifluoromethoxy)pyridine, with the CAS number 1805986-35-9, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmacological properties. The structural features of this molecule, particularly the presence of multiple functional groups such as amino, chloromethyl, cyano, and trifluoromethoxy substituents, make it a versatile scaffold for the development of novel therapeutic agents.

The< strong>amino group at the 4-position of the pyridine ring introduces a basic nitrogen atom, which can participate in hydrogen bonding interactions and influence the compound's solubility and binding affinity. The< strong>chloromethyl group at the 3-position provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives through nucleophilic substitution reactions. The< strong>cyano group at the 5-position contributes to the molecule's electron-withdrawing properties, which can modulate its reactivity and biological activity. Finally, the< strong>trifluoromethoxy group at the 2-position introduces fluorine atoms, which are known to enhance metabolic stability and binding affinity to biological targets.

In recent years, there has been a growing interest in developing new drugs based on pyridine derivatives due to their broad spectrum of biological activities. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The unique combination of functional groups in 4-amino-3-(chloromethyl)-5-cyano-2-(trifluoromethoxy)pyridine makes it an attractive candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its potential as a lead molecule for kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and dysregulation of kinase activity is associated with numerous diseases, particularly cancer. Pyridine-based kinase inhibitors have been successfully developed and approved for clinical use, highlighting the importance of this scaffold in drug design. The structural features of 4-amino-3-(chloromethyl)-5-cyano-2-(trifluoromethoxy)pyridine suggest that it may interact with kinase active sites through hydrogen bonding and hydrophobic interactions, making it a promising candidate for further optimization.

Recent studies have also explored the antimicrobial properties of pyridine derivatives. The presence of electron-withdrawing groups such as cyano and trifluoromethoxy can enhance the compound's ability to disrupt bacterial cell membranes or inhibit essential metabolic pathways. This has led to investigations into using such compounds as potential antibiotics or antifungal agents. The< strong>chloromethyl group in particular may serve as a site for further derivatization to improve antimicrobial efficacy while maintaining good pharmacokinetic properties.

The< strong>trifluoromethoxy group is another key feature that has attracted considerable interest in medicinal chemistry. Fluoro substitution is known to improve metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450 oxidases. Additionally, fluorine atoms can enhance binding affinity by increasing lipophilicity and participating in halogen bonding interactions with biological targets. These properties have been exploited in the development of several successful drugs, including fluoroquinolones and tyrosine kinase inhibitors.

In conclusion, 4-amino-3-(chloromethyl)-5-cyano-2-(trifluoromethoxy)pyridine (CAS No. 1805986-35-9) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Further research is warranted to fully explore its biological activities and optimize its pharmacological properties for clinical applications.